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Introduction

Hepatocyte Nuclear Factor 4 Alpha (HNF4A) is a crucial transcription factor and a member of
the nuclear receptor superfamily, predominantly expressed in the liver, pancreas, kidneys, and
intestines.[1][2] It plays a pivotal role as a master regulator of hepatocyte differentiation and
function, controlling the expression of a vast network of genes involved in diverse metabolic
pathways, including glucose, lipid, and amino acid metabolism, as well as drug metabolism and
bile acid synthesis.[1][3][4] Given its central role in maintaining liver homeostasis, dysregulation
of HNF4A has been implicated in various diseases, including maturity-onset diabetes of the
young 1 (MODY1), liver diseases, and hepatocellular carcinoma.[3][5] The generation of
HNF4A knockout mouse models has been instrumental in elucidating its physiological functions
and its role in disease pathogenesis. These models are invaluable tools for basic research and
for the development of novel therapeutic strategies.

This document provides detailed application notes and protocols for the generation and
analysis of HNF4A knockout mouse models, with a focus on CRISPR-Cas9 based
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methodologies.

Signaling Pathways Involving HNF4A

HNF4A is a central hub in a complex network of signaling pathways that regulate liver function.
Its transcriptional activity is modulated by various extracellular and intracellular signals. Key
interacting pathways include Wnt/B-catenin, NF-kB, and TGF-[3, all of which are implicated in
tumor development.[6] Furthermore, stress signals that activate ERK, JNK, or SRC kinases
have been shown to reduce HNF4A transcription or protein stability.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.researchgate.net/publication/247865336_Regulation_of_Hepatocyte_Nuclear_Factor_4a-mediated_Transcription
https://pmc.ncbi.nlm.nih.gov/articles/PMC6773525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6773525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3293558/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3293558/
https://pubmed.ncbi.nlm.nih.gov/22241473/
https://pubmed.ncbi.nlm.nih.gov/22241473/
https://www.researchgate.net/figure/HNF4a-exon-swap-mice-and-expression-of-P1-and-P2-HNF4a-isoforms-in-different-tissues_fig4_372893362
https://pmc.ncbi.nlm.nih.gov/articles/PMC12238214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12238214/
https://www.researchgate.net/figure/MAP-kinase-signaling-affects-the-activity-of-the-HNF-4-enhancer-A-HepG2-cells-were_fig2_6812904
https://www.benchchem.com/product/b1222199/docs#application-notes-and-protocols-for-generating-hnf4a-knockout-mouse-models
https://www.benchchem.com/product/b1222199/docs#application-notes-and-protocols-for-generating-hnf4a-knockout-mouse-models
https://www.benchchem.com/product/b1222199/docs#application-notes-and-protocols-for-generating-hnf4a-knockout-mouse-models
https://www.benchchem.com/product/b1222199/docs#application-notes-and-protocols-for-generating-hnf4a-knockout-mouse-models
https://www.benchchem.com/product/b1222199?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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